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2-Phenylpropionic acid 2-Phenylpropionic acid Hydratropic acid is a 2-arylpropionic acid carrying a phenyl group at position 2. It is a metabolite of alpha-methylstyrene (AMS), a volatile hydrocarbon. It has a role as a human xenobiotic metabolite. It is functionally related to a phenylacetic acid.
2-Phenylpropionic acid is a natural product found in Hoya crassipes, Hoya pseudolanceolata, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 492-37-5
VCID: VC21110787
InChI: InChI=1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)
SMILES: CC(C1=CC=CC=C1)C(=O)O
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol

2-Phenylpropionic acid

CAS No.: 492-37-5

Cat. No.: VC21110787

Molecular Formula: C9H10O2

Molecular Weight: 150.17 g/mol

* For research use only. Not for human or veterinary use.

2-Phenylpropionic acid - 492-37-5

Specification

Description Hydratropic acid is a 2-arylpropionic acid carrying a phenyl group at position 2. It is a metabolite of alpha-methylstyrene (AMS), a volatile hydrocarbon. It has a role as a human xenobiotic metabolite. It is functionally related to a phenylacetic acid.
2-Phenylpropionic acid is a natural product found in Hoya crassipes, Hoya pseudolanceolata, and other organisms with data available.
CAS No. 492-37-5
Molecular Formula C9H10O2
Molecular Weight 150.17 g/mol
IUPAC Name 2-phenylpropanoic acid
Standard InChI InChI=1S/C9H10O2/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)
Standard InChI Key YPGCWEMNNLXISK-UHFFFAOYSA-N
SMILES CC(C1=CC=CC=C1)C(=O)O
Canonical SMILES CC(C1=CC=CC=C1)C(=O)O

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